Cas no 21597-88-6 (3-Isovincoside)

3-Isovincoside structure

3-Isovincoside structure

Product Name:3-Isovincoside

CAS No:21597-88-6

Molecular Formula:C₂₇H₃₄N₂O₉

Molecular Weight:530.57

CID:5543887

3-Isovincoside Properties

Names and Identifiers

- 2H-Pyran-5-carboxylic acid, 3-ethenyl-2-(β-D-glucopyranosyloxy)-3,4-dihydro-4-[(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)methyl]-, methyl ester, [2S-[2α,3β,4β(R*)]]-
- Strictosidine (8CI)
- 1H-Pyrido[3,4-b]indole, 2H-pyran-5-carboxylic acid deriv.
- (-)-Strictosidine
- 2H-Pyran-5-carboxylic acid, 3-ethenyl-2-(β-D-glucopyranosyloxy)-3,4-dihydro-4-[[(1S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl]methyl]-, methyl ester, (2S,3R,4S)-
- InChIKey： XBAMJZTXGWPTRM-NTXHKPOFSA-N
- Inchi： 1S/C27H34N2O9/c1-3-13-16(10-19-21-15(8-9-28-19)14-6-4-5-7-18(14)29-21)17(25(34)35-2)12-36-26(13)38-27-24(33)23(32)22(31)20(11-30)37-27/h3-7,12-13,16,19-20,22-24,26-33H,1,8-11H2,2H3/t13-,16+,19+,20-,22-,23+,24-,26+,27+/m1/s1
- SMILES： C([C@]1([H])C(=CO[C@@H](O[C@@]2([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O2)O)[C@@H]1C=C)C(=O)OC)[C@@H]1NCCC2C3=CC=CC=C3NC1=2

3-Isovincoside Related Literature

1. Foods and drugs analysis

Analyst, 1906,31, 299-304
2. Direct observation of the geometric isomer selectivity of a reaction controlled via adsorbed bromine†

Jeremy F. Schultz,Bing Yang,Nan Jiang Nanoscale, 2020,12, 2726-2731
3. Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase

Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
4. Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†

Chang Liao,Tao Li,Fengjiao Chen,Shaoying Yan,Liying Zhu,Hua Tang,Dan Wang RSC Adv., 2024,14, 2182-2191
5. Ordered interfaces for dual easy axes in liquid crystals

E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
6. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
7. Electrochemical N2 fixation to NH3 under ambient conditions: porous LiFe5O8 nanoparticle–reduced graphene oxide as a highly efficient and selective catalyst†

Yuyao Ji,Lei Li,Wendong Cheng,Yu Xiao,Chengbo Li,Xingquan Liu Inorg. Chem. Front., 2021,8, 3156-3161
8. Inside front cover

Soft Matter, 2021,17, 9990-9990
9. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
10. Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea†

Nagaraju Molleti,Jun Yong Kang Org. Biomol. Chem., 2016,14, 8952-8956

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